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Compound of Interest

Compound Name: Thiol-C9-PEG4-acid

Cat. No.: B11825994 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical reagents like Thiol-C9-PEG4-acid is paramount for ensuring laboratory

safety and experimental integrity. This guide provides essential, immediate safety protocols,

operational plans, and disposal procedures for Thiol-C9-PEG4-acid, a PEG-based PROTAC

linker.

Chemical Profile:

Synonyms: Thiol-C9-PEG4-acid

Formula: C19H38O6S

Molecular Weight: 394.57 g/mol [1]

CAS Number: 716339-41-2[1]

While the Safety Data Sheet (SDS) for Thiol-C9-PEG4-acid indicates it is not classified as a

hazardous substance or mixture, it is crucial to follow standard laboratory safety protocols due

to the presence of a thiol group and the potential for uncharacterized hazards.[1] Thiols are

known for their strong, unpleasant odors, and appropriate measures should be taken to

mitigate this.
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Adherence to proper PPE is the first line of defense against potential exposure. The following

table summarizes the required PPE for handling Thiol-C9-PEG4-acid.[1]

PPE Category Specification

Eye/Face Protection

Safety goggles with side-shields are mandatory.

[1] A face shield should be considered if there is

a splash hazard.

Hand Protection
Wear appropriate chemical-resistant protective

gloves (e.g., nitrile rubber).

Skin and Body Protection
An impervious lab coat or clothing is required to

prevent skin contact.

Respiratory Protection

A suitable respirator should be used. All

handling should be conducted in a well-

ventilated area, preferably within a chemical

fume hood.

Operational and Handling Plan
Safe handling practices are critical to minimize exposure and prevent contamination.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Handling:

Ensure adequate ventilation and have a safety shower and eye wash station readily

accessible.

Avoid inhalation of any vapors, mists, or dust.
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Prevent contact with eyes and skin.

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.

First Aid Measures
In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Seek prompt medical

attention.

Skin Contact

Thoroughly rinse the affected skin with plenty of

water. Remove any contaminated clothing and

shoes. Seek medical attention.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure a safe laboratory environment.

Spill Containment:

Evacuate personnel to a safe area.

Wear full personal protective equipment.

Prevent further leakage or spillage if it is safe to do so.
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Absorb the spill with a finely-powdered, liquid-binding material such as diatomite.

Decontaminate surfaces and equipment by scrubbing with alcohol.

Waste Disposal:

Liquid Waste: Collect unused or waste Thiol-C9-PEG4-acid in a designated, properly

labeled, and sealed container.

Solid Waste: Contaminated items such as gloves, absorbent materials, and pipette tips

should be collected in a separate, clearly labeled, and sealed container for solid hazardous

waste.

Glassware: Contaminated glassware should first be rinsed with a suitable solvent (e.g.,

ethanol), with the rinse collected as hazardous waste. Subsequently, soak the glassware in a

10% bleach solution for at least 24 hours to oxidize any residual thiol before standard

cleaning procedures.

All waste containing Thiol-C9-PEG4-acid must be treated as hazardous waste and disposed

of through a licensed hazardous waste disposal company. Do not dispose of this chemical

down the drain.

Experimental Workflow for Handling Thiol-C9-PEG4-
acid
The following diagram outlines the standard workflow for safely handling Thiol-C9-PEG4-acid
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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